Cas no 50262-50-5 (4-formylphenyl pentanoate)

• Product Name: 4-formylphenyl pentanoate
• CAS No: 50262-50-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1564213
• PubChem ID: 3084910
• Update Time: 2025-04-21

4-formylphenyl pentanoate Chemical and Physical Properties

Names and Identifiers

• 4-formylphenyl pentanoate
• 4-Formylphenyl valerate
• pentanoic acid, 4-formylphenyl ester
• (4-formylphenyl) pentanoate
• DB-266622
• 50262-50-5
• PENTANOIC ACID 4-FORMYLPHENYL ESTER
• SCHEMBL7285233
• YQTQMRFNTGBMQC-UHFFFAOYSA-N
• DTXSID0068529

• Inchi： 1S/C12H14O3/c1-2-3-4-12(14)15-11-7-5-10(9-13)6-8-11/h5-9H,2-4H2,1H3
• InChI Key： YQTQMRFNTGBMQC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(CCCC)=O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37